Cas no 108169-80-8 ([(5R)-3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl]methanol)

[(5R)-3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl]methanol structure
108169-80-8 structure
Product Name:[(5R)-3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl]methanol
CAS No:108169-80-8
MF:C8H15NO2
MW:157.210202455521
CID:2870139
PubChem ID:10997298
Update Time:2025-04-21

[(5R)-3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • 108169-80-8
    • (R)-(3-(tert-Butyl)-4,5-dihydroisoxazol-5-yl)methanol
    • [(5R)-3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl]methanol
    • Inchi: 1S/C8H15NO2/c1-8(2,3)7-4-6(5-10)11-9-7/h6,10H,4-5H2,1-3H3/t6-/m1/s1
    • InChI Key: QKZPPUZEXMEYMU-ZCFIWIBFSA-N
    • SMILES: O1[C@@H](CO)CC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.8Ų
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